![molecular formula C29H31N3O4 B2919436 4-{1-[3-(3,4-dimethylphenoxy)-2-hydroxypropyl]-1H-benzimidazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one CAS No. 1018125-64-8](/img/structure/B2919436.png)
4-{1-[3-(3,4-dimethylphenoxy)-2-hydroxypropyl]-1H-benzimidazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is a complex organic molecule with a molecular formula of C26H33N3O3 . It contains a benzimidazole ring and a pyrrolidinone ring, both of which are common structures in medicinal chemistry.
Molecular Structure Analysis
The molecular structure of this compound is quite complex due to the presence of multiple functional groups and rings. The benzimidazole and pyrrolidinone rings contribute to the rigidity of the molecule, while the methoxy and hydroxypropyl groups may enhance its solubility .Scientific Research Applications
Synthesis and Structural Analysis
- The synthesis and molecular structures of N-aryl-substituted hydroxypyridinones have been determined, showcasing the importance of hydrogen-bonded dimeric pairs in their structural configuration, which might be relevant for the design and synthesis of related compounds (Burgess et al., 1998).
Chemical Reactivity and Derivative Formation
- Research on the synthesis of benzimidazole derivatives, such as 2-{[4-(3-methoxypropoxy)-3-methylpyridine-2-yl]-methylthio}-1H-benzimidazole, outlines methods for creating similar compounds, which could provide insights into synthetic routes and chemical reactivity for analogous chemical entities (Pan Xiang-jun, 2006).
Polymeric Materials Development
- Novel polyimides derived from pyridine-bridged aromatic dianhydride and various diamines have been synthesized, demonstrating applications in materials science, specifically for the development of solvable and thermally stable polyimide films with good mechanical properties (Wang et al., 2006).
Antifungal Activity
- The antifungal effects of some chemical derivatives on types of fungi, including Aspergillus terreus and Aspergillus niger, have been explored, highlighting the potential for similar compounds to serve as antifungal agents (Jafar et al., 2017).
Antioxidant Properties
- A study on the synthesis and reactivity of certain dimethyl-3-pyridinols reveals their significant antioxidant properties, suggesting the potential of structurally related compounds in acting as antioxidants (Wijtmans et al., 2004).
properties
IUPAC Name |
4-[1-[3-(3,4-dimethylphenoxy)-2-hydroxypropyl]benzimidazol-2-yl]-1-(3-methoxyphenyl)pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H31N3O4/c1-19-11-12-25(13-20(19)2)36-18-23(33)17-32-27-10-5-4-9-26(27)30-29(32)21-14-28(34)31(16-21)22-7-6-8-24(15-22)35-3/h4-13,15,21,23,33H,14,16-18H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWZPDCMBKYOYNG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)OCC(CN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)C5=CC(=CC=C5)OC)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H31N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.